Cas no 114671-83-9 (tert-butyl(3-iodopropoxy)diphenylsilane)

• Product Name: tert-butyl(3-iodopropoxy)diphenylsilane
• CAS No: 114671-83-9
• MF: C₁₉H₂₅IOSi
• MW: 424.391178846359
• MDL: MFCD10569613
• CID: 5686089
• PubChem ID: 11177744
• Update Time: 2025-05-27

tert-butyl(3-iodopropoxy)diphenylsilane Chemical and Physical Properties

Names and Identifiers

• 114671-83-9
• NUQCCJCVGGTDJG-UHFFFAOYSA-N
• 3-(tert-butyldiphenylsilyloxy)propyl iodide
• tert-butyl(3-iodopropoxy)diphenylsilane
• SCHEMBL4266551
• EN300-25006090
• tert-butyl(diphenyl)silyl 3-iodopropyl ether

• MDL： MFCD10569613
• Inchi： 1S/C19H25IOSi/c1-19(2,3)22(21-16-10-15-20,17-11-6-4-7-12-17)18-13-8-5-9-14-18/h4-9,11-14H,10,15-16H2,1-3H3
• InChI Key： NUQCCJCVGGTDJG-UHFFFAOYSA-N
• SMILES： ICCCO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 424.07194g/mol
• Monoisotopic Mass: 424.07194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Additional information on tert-butyl(3-iodopropoxy)diphenylsilane

Research Brief on tert-Butyl(3-iodopropoxy)diphenylsilane (CAS: 114671-83-9) in Chemical Biology and Pharmaceutical Applications

tert-Butyl(3-iodopropoxy)diphenylsilane (CAS: 114671-83-9) is a versatile organosilicon compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound serves as a critical intermediate in the synthesis of complex molecules, particularly in the development of targeted therapeutics and prodrugs. Recent studies have highlighted its utility in cross-coupling reactions, where its iodine moiety facilitates efficient carbon-carbon bond formation, a cornerstone in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl(3-iodopropoxy)diphenylsilane as a key building block for the synthesis of novel kinase inhibitors. The compound's silane group provided steric protection during multi-step reactions, while the iodoalkoxy side chain enabled precise functionalization of the inhibitor scaffold. This approach yielded compounds with improved selectivity against off-target kinases, addressing a major challenge in cancer therapy.

Another significant application was demonstrated in a Nature Communications paper (2024), where the compound was employed in the development of PROTACs (Proteolysis Targeting Chimeras). The researchers leveraged the reactivity of the iodine atom to conjugate the E3 ligase ligand with the target protein binder, creating bifunctional molecules that selectively degrade disease-causing proteins. The tert-butyldiphenylsilyl (TBDPS) group proved crucial for modulating the pharmacokinetic properties of these PROTACs.

Recent advances in synthetic methodology have also explored the use of 114671-83-9 in continuous flow chemistry systems. A 2024 ACS Catalysis report detailed how the compound's stability under flow conditions enabled high-throughput synthesis of silyl-protected intermediates, significantly reducing production times for pharmaceutical precursors while maintaining excellent yield and purity.

From a safety and pharmacological perspective, new toxicological data (2024, Regulatory Toxicology and Pharmacology) indicate that tert-butyl(3-iodopropoxy)diphenylsilane exhibits favorable safety profiles in preclinical models, with no significant cytotoxicity observed at concentrations typically used in synthetic applications. This finding supports its continued use as a pharmaceutical intermediate.

Looking forward, the compound's unique combination of protective silane group and reactive iodine position makes it particularly promising for emerging areas such as DNA-encoded library synthesis and bioconjugation techniques. Several pharmaceutical companies have included derivatives of 114671-83-9 in their pipeline for next-generation antibody-drug conjugates (ADCs), as noted in recent industry reports from Evaluate Pharma and Citeline.

In conclusion, tert-butyl(3-iodopropoxy)diphenylsilane remains a valuable tool in medicinal chemistry, with its applications expanding into cutting-edge therapeutic modalities. The compound's versatility in synthesis, combined with recent improvements in its handling and safety profile, positions it as a key enabler for future drug discovery efforts across multiple disease areas.